Cas no 2279944-66-8 (N,N-Diethanol amine-PEG4-Boc)

• Product Name: N,N-Diethanol amine-PEG4-Boc
• CAS No: 2279944-66-8
• MF: C₁₉H₃₉NO₈
• MW: 409.5149
• CID: 5052526
• PubChem ID: 137334038
• Update Time: 2025-05-24

N,N-Diethanol amine-PEG4-Boc Chemical and Physical Properties

Names and Identifiers

• N,N-Diethanol amine-PEG4-Boc
• N,N-diethanol amine-PEG4-tert-butyl ester
• AKOS040743708
• tert-butyl 1-hydroxy-3-(2-hydroxyethyl)-6,9,12,15-tetraoxa-3-azaoctadecan-18-oate
• HY-141252
• CS-0115796
• 2279944-66-8
• DA-65828
• BP-24231
• tert-butyl 3-[2-[2-[2-[2-[bis(2-hydroxyethyl)amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoate

• Inchi： 1S/C19H39NO8/c1-19(2,3)28-18(23)4-10-24-12-14-26-16-17-27-15-13-25-11-7-20(5-8-21)6-9-22/h21-22H,4-17H2,1-3H3
• InChI Key： VDTQQUIUOZWNCT-UHFFFAOYSA-N
• SMILES： O(C([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])OC([H])([H])C([H])([H])C(=O)OC(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C([H])([H])N(C([H])([H])C([H])([H])O[H])C([H])([H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 409.26756720g/mol
• Monoisotopic Mass: 409.26756720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 21
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 107

Additional information on N,N-Diethanol amine-PEG4-Boc

Comprehensive Overview of N,N-Diethanol amine-PEG4-Boc (CAS No. 2279944-66-8): Properties, Applications, and Innovations

In the rapidly evolving field of chemical synthesis and bioconjugation, N,N-Diethanol amine-PEG4-Boc (CAS No. 2279944-66-8) has emerged as a versatile reagent with broad applications in pharmaceuticals, material science, and diagnostics. This compound, featuring a Boc-protected amine group and a PEG4 spacer, is highly valued for its solubility, stability, and compatibility with diverse reaction conditions. Its unique structure makes it indispensable for researchers exploring drug delivery systems, proteomics, and biomaterial engineering.

The growing interest in PEGylated compounds and amine-reactive linkers has propelled N,N-Diethanol amine-PEG4-Boc into the spotlight. Recent studies highlight its role in enhancing the pharmacokinetic properties of therapeutic agents, particularly in cancer-targeted therapies and vaccine development. As the demand for customizable linkers and biocompatible polymers surges, this compound offers a reliable solution for controlled release and reduced immunogenicity.

From a synthetic perspective, the Boc group in N,N-Diethanol amine-PEG4-Boc provides selective deprotection capabilities, enabling precise modifications in multi-step reactions. This feature is critical for designing peptide-based drugs and antibody-drug conjugates (ADCs), where site-specific functionalization is paramount. Moreover, its PEG4 chain improves water solubility, addressing common challenges in hydrophobic drug formulation.

Beyond therapeutics, N,N-Diethanol amine-PEG4-Boc is gaining traction in diagnostic imaging and biosensor development. Its ability to conjugate with fluorescent dyes and nanoparticles facilitates the creation of high-resolution probes for in vivo tracking and cellular imaging. Researchers are also exploring its potential in 3D bioprinting and tissue engineering scaffolds, leveraging its crosslinking properties to mimic extracellular matrices.

Environmental and regulatory considerations further underscore the appeal of this compound. Unlike traditional solvents or harsh reagents, N,N-Diethanol amine-PEG4-Boc aligns with green chemistry principles, minimizing waste and toxicity. Its compatibility with automated synthesis platforms also supports high-throughput workflows, a key advantage for industrial-scale production.

In summary, N,N-Diethanol amine-PEG4-Boc (CAS No. 2279944-66-8) represents a convergence of innovation and practicality. Whether for advancing precision medicine, improving biomaterial performance, or enabling next-generation diagnostics, its multifaceted applications continue to inspire breakthroughs across scientific disciplines.